Benzyl Alcohol

Specification

• Description: Benzyl alcohol, also known as alpha-toluenol or benzenemethanol, belongs to the class of organic compounds known as benzyl alcohols. These are organic compounds containing the phenylmethanol substructure. Benzyl alcohol exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Benzyl alcohol has been detected in multiple biofluids, such as feces and saliva. Benzyl alcohol exists in all eukaryotes, ranging from yeast to humans. Benzyl alcohol is also a parent compound for other transformation products, including but not limited to, 2, 4-dimethyl-6-oxo-3-pyrancarboxylic acid (3-nitrophenyl)methyl ester, benzyl trimethylsilyl ether, and 6-amino-5, 7, 7-tricyano-8-pyridin-4-yl-1, 3, 8, 8a-tetrahydroisoquinoline-2-carboxylic acid (phenylmethyl) ester. Benzyl alcohol is a sweet, balsamic, and berry tasting compound that can be found in a number of food items such as strawberry, small-leaf linden, napa cabbage, and kai-lan. This makes benzyl alcohol a potential biomarker for the consumption of these food products.; Benzyl alcohol appears as a clear colorless liquid with a pleasant odor. Slightly denser than water. Flash point 194°F. Boiling point 401°F. Contact may irritate skin, eyes, and mucous membranes. May be slightly toxic by ingestion. Used to make other chemicals.; Benzyl alcohol is an aromatic alcohol that consists of benzene bearing a single hydroxymethyl substituent. It has a role as a solvent, a metabolite, an antioxidant and a fragrance.
• CAS No.: 185532-71-2
• Molecular Formula: C7H8O; C7H8O; C6H5CH2OH; C6H5CH2OH
• Molecular Weight: 108.14 g/mol
• IUPAC Name: phenylmethanol
• Standard InChI: InChI=1S/C7H8O/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2
• Standard InChI Key: WVDDGKGOMKODPV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CO
• Canonical SMILES: C1=CC=C(C=C1)CO
• Boiling Point: 401 °F at 760 mm Hg (NTP, 1992); 205.3 °C, 478 K, 402 °F; 205.3 °C; 205 °C; 401°F
• Colorform: Water-white liquid
• Flash Point: 213 °F (NTP, 1992); 213 °F (closed cup); 220 °F (open cup); 220 °F (105 °C) (open cup); 200 °F (93 °C) (closed cup); 96 °C (205 °F) (Closed cup); 93 °C c.c.; 213°F
• Melting Point: 4.5 °F (NTP, 1992); -15..2 °C, 258 K, 5 °F; -15.2 °C; Fp -15.2 °; -15.2°C; -15 °C; 4.5°F